Cas no 1270333-46-4 (3-Amino-3-(5-methylpyridin-2-yl)propanoic acid)

• Product Name: 3-Amino-3-(5-methylpyridin-2-yl)propanoic acid
• CAS No: 1270333-46-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5737520
• PubChem ID: 55292677
• Update Time: 2025-05-19

3-Amino-3-(5-methylpyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-methylpyridin-2-yl)propanoicacid
• AKOS006367254
• 3-amino-3-(5-methylpyridin-2-yl)propanoic acid
• EN300-1285588
• 1270333-46-4
• 2-Pyridinepropanoic acid, β-amino-5-methyl-
• 3-Amino-3-(5-methylpyridin-2-yl)propanoic acid

• Inchi： 1S/C9H12N2O2/c1-6-2-3-8(11-5-6)7(10)4-9(12)13/h2-3,5,7H,4,10H2,1H3,(H,12,13)
• InChI Key： KVBPECACIRLDIM-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC(C)=CN=1)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 342.6±42.0 °C(Predicted)
• pka: 2.73±0.12(Predicted)

Additional information on 3-Amino-3-(5-methylpyridin-2-yl)propanoic acid

3-Amino-3-(5-Methylpyridin-2-yl)Propanoic Acid: A Comprehensive Overview

3-Amino-3-(5-methylpyridin-2-yl)propanoic acid, also known by its CAS number 1270333-46-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. In this article, we will delve into the characteristics, synthesis, and recent advancements associated with this compound.

The structure of 3-amino-3-(5-methylpyridin-2-yl)propanoic acid is notable for its combination of an amino group and a pyridine ring, which contributes to its versatile reactivity. The presence of the methyl group on the pyridine ring further enhances its chemical properties, making it a valuable substrate for various reactions. Recent studies have explored the synthesis of this compound through innovative methods, including microwave-assisted synthesis and catalytic processes, which have significantly improved yield and purity.

One of the most promising applications of 3-amino-3-(5-methylpyridin-2-yl)propanoic acid lies in its potential as a building block for bioactive molecules. Researchers have demonstrated that this compound can be effectively incorporated into peptide frameworks, leading to novel compounds with enhanced biological activity. For instance, studies published in 2023 highlight its role in the development of inhibitors for specific enzymes involved in neurodegenerative diseases.

In addition to its role in drug discovery, 3-amino-3-(5-methylpyridin-2-yl)propanoic acid has shown promise in materials science. Its ability to form stable metal complexes has been leveraged in the creation of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and selective adsorption capabilities, making them ideal for gas storage and catalysis applications.

The pharmacological profile of 3-amino-3-(5-methylpyridin-2-yl)propanoic acid has also been extensively studied. Preclinical studies indicate that it possesses anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Furthermore, recent research has explored its potential as a precursor for developing drugs targeting chronic diseases such as cancer and diabetes.

In conclusion, 3-amino-3-(5-methylpyridin-2-yl)propanoic acid, with its CAS number 1270333-46-4, represents a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to both academic and industrial sectors.